Cas no 2877667-28-0 (N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide)

• Product Name: N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide
• CAS No: 2877667-28-0
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• CID: 5309168
• PubChem ID: 165433206
• Update Time: 2025-06-08

N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2877667-28-0
• AKOS040853825
• N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide
• F1913-7883
• N,N-Dimethyl-4-(1H-pyrrolo[2,3-b]pyridin-2-yl)-1-piperidinecarboxamide

• Inchi： 1S/C15H20N4O/c1-18(2)15(20)19-8-5-11(6-9-19)13-10-12-4-3-7-16-14(12)17-13/h3-4,7,10-11H,5-6,8-9H2,1-2H3,(H,16,17)
• InChI Key： DOGZQRZQXRAMGV-UHFFFAOYSA-N
• SMILES： N1(C(N(C)C)=O)CCC(C2NC3=NC=CC=C3C=2)CC1

Computed Properties

• Exact Mass: 272.16371127g/mol
• Monoisotopic Mass: 272.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 52.2Ų

Experimental Properties

• Density: 1.224±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 14.15±0.40(Predicted)

Additional information on N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide

N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide: A Comprehensive Overview

N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide (CAS No. 2877667-28-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide is noteworthy for its combination of a pyrrolo[2,3-b]pyridine core and a piperidine ring. The pyrrolo[2,3-b]pyridine moiety is a heterocyclic system that is widely recognized for its biological activity and has been extensively studied in the development of various pharmaceutical agents. The piperidine ring, on the other hand, is a common structural element in many bioactive compounds due to its ability to enhance solubility and bioavailability.

The synthesis of N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide typically involves a multi-step process that begins with the formation of the pyrrolo[2,3-b]pyridine core. One common approach is the condensation of 2-chloropyridine with an appropriate amine followed by cyclization to form the pyrrole ring. The resulting intermediate can then be further functionalized to introduce the piperidine ring and the N,N-dimethyl substituents. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both research and industrial applications.

One of the key areas of interest in the study of N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide is its biological activity. Research has shown that this compound exhibits potent inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, it has been reported to act as a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme that plays a crucial role in inflammation and immune responses. This property makes it a promising candidate for the treatment of inflammatory diseases such as chronic obstructive pulmonary disease (COPD) and rheumatoid arthritis.

In addition to its anti-inflammatory properties, N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide has also shown potential as an antidepressant agent. Studies have demonstrated that it can modulate serotonin and norepinephrine levels in the brain, which are key neurotransmitters involved in mood regulation. This dual mechanism of action suggests that it could be effective in treating major depressive disorder (MDD) and other mood disorders.

The pharmacokinetic properties of N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide have also been extensively studied. It has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a drug candidate. Preclinical studies have shown that it is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

Recent clinical trials have further validated the therapeutic potential of N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide. Phase I trials have demonstrated its safety and tolerability in healthy volunteers, while Phase II trials are currently underway to evaluate its efficacy in patients with inflammatory diseases and mood disorders. Preliminary results from these trials are promising and suggest that this compound could become a valuable addition to the existing treatment options.

In conclusion, N,N-dimethyl-4-{1H-pyrrolo[2,3-b]pyridin-2-yl}piperidine-1-carboxamide (CAS No. 2877667-28-0) is a highly promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure, efficient synthesis methods, and favorable pharmacokinetic properties make it an attractive candidate for further development in both academic research and pharmaceutical industries. As ongoing research continues to uncover new insights into its mechanisms of action and potential uses, it is likely that this compound will play an increasingly important role in advancing medical treatments for various conditions.